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These application notes provide a detailed overview and protocols for the use of pyrogallol-
based developers in black and white film photography. Pyrogallol, a classic developing agent,
is known for its ability to produce a proportional stain on the negative in addition to the silver
image. This staining characteristic can offer unique tonal separation, acutance, and fine grain,
making it a subject of interest for specialized imaging applications.

Introduction to Pyrogallol Developers

Pyrogallol (1,2,3-trihydroxybenzene) is one of the earliest photographic developing agents,
first used in 1851.[1] Unlike many modern developers, pyrogallol developers are known for
their "staining and tanning" action. The oxidation byproducts of pyrogallol form a dye that is
deposited in the emulsion along with the metallic silver, which contributes to the overall density
of the negative.[2] This stain is typically yellowish-green and can act as a built-in contrast mask,
particularly effective for printing on traditional silver gelatin papers and alternative processes.[2]

[3]

Modern pyrogallol formulations often combine it with other developing agents like Metol or
Phenidone to create a "superadditive" effect, enhancing developer activity and characteristics.
[3] These developers are typically prepared as two-part stock solutions to ensure stability, as
pyrogallol readily oxidizes in alkaline solutions.
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Common Pyrogallol Developer Formulas

Several pyrogallol-based developer formulas have gained popularity, each with its own set of
characteristics. The most well-known include PMK (Pyro-Metol-Kodalk), Pyrocat-HD, and 510-
Pyro.

» PMK (Pyro-Metol-Kodalk): Developed by Gordon Hutchings, PMK is a widely used
pyrogallol formula known for producing sharp negatives with excellent highlight detail.[4]

e Pyrocat-HD: Formulated by Sandy King, Pyrocat-HD uses pyrocatechin as the primary
developing agent, which is similar to pyrogallol but offers greater stability and is less prone
to aerial oxidation.[1] It is known for producing clean negatives with fine grain and high
acutance.

e 510-Pyro: Developed by Jay DeFehr, 510-Pyro is a highly concentrated, single-solution
developer that has a very long shelf life.[5] It utilizes pyrogallol and phenidone in a
triethanolamine (TEA) base.[5] It is known for producing very fine grain and high sharpness.

[5]

Quantitative Data: Developer Formulas and Starting
Development Times

The following tables provide the chemical compositions for preparing stock solutions of popular
pyrogallol-based developers and suggested starting development times for a variety of black
and white films. Note that these are starting points and may require adjustment based on
individual equipment, agitation techniques, and desired contrast.

Table 1: Stock Solution Formulas for Common Pyrogallol Developers

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1678534?utm_src=pdf-body
https://www.benchchem.com/product/b1678534?utm_src=pdf-body
https://www.benchchem.com/product/b1678534?utm_src=pdf-body
https://www.youtube.com/watch?v=4WjHf1brDko
https://www.benchchem.com/product/b1678534?utm_src=pdf-body
https://static1.squarespace.com/static/5b6cb820620b855f2009fecf/t/5f99c474fcbbf311de7d6953/1603912820676/Pyrocat-HD+Film+Developer+%281%29.docx.pdf
https://static1.squarespace.com/static/61e9dd3504ed6d3cbf4f5077/t/6488593df8409242759c378c/1686657342212/510+Pyro+Technical+Data+Sheet.pdf
https://www.benchchem.com/product/b1678534?utm_src=pdf-body
https://static1.squarespace.com/static/61e9dd3504ed6d3cbf4f5077/t/6488593df8409242759c378c/1686657342212/510+Pyro+Technical+Data+Sheet.pdf
https://static1.squarespace.com/static/61e9dd3504ed6d3cbf4f5077/t/6488593df8409242759c378c/1686657342212/510+Pyro+Technical+Data+Sheet.pdf
https://www.benchchem.com/product/b1678534?utm_src=pdf-body
https://www.benchchem.com/product/b1678534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Developer Stock Solution A Stock Solution B

Distilled Water (at

52°C/125°F): 750 mIMetol: Distilled Water: 700 miSodium
PMK 10gSodium Bisulfite: Metaborate (Kodalk):

20gPyrogallol: 100gCold Water  300gWater to make: 1000 ml

to make: 1000 ml

Distilled Water: 750 mlSodium

Metabisulfite: o
) Distilled Water: 700
10gPyrocatechin: ]
Pyrocat-HD mlPotassium Carbonate:

50gPhenidone: 2gPotassium
) 750gWater to make: 1000 mi
Bromide: 2gWater to make:

1000 mi

Triethanolamine (TEA): 100
mlAscorbic Acid: ) ]

510-Pyro ) Single solution developer
10gPyrogallol: 5gPhenidone:

0.5¢g

Table 2: Starting Development Times for PMK Developer (1+2+100 Dilution at 21°C/70°F)

Development Time

Film ISO/ASA )
(minutes)
lIford FP4+ 125 12
[Iford HP5+ 400 14
Kodak Tri-X 400 400 13
Kodak T-MAX 100 100 10
Kodak T-MAX 400 400 12
Fujifilm Acros 100 100 11

Data compiled from various sources. Times are approximate and should be adjusted based on
testing.
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Table 3: Starting Development Times for Pyrocat-HD Developer (1:1:100 Dilution at 20°C/68°F)

Development Time

Film ISO/ASA
(minutes)

lIford FP4+ 125 10

lIford HP5+ 400 12

Kodak Tri-X 400 400 11

Kodak T-MAX 100 100 9

Kodak T-MAX 400 400 11

Fujifilm Acros 100 100 10

Data compiled from various sources. Times are approximate and should be adjusted based on
testing.

Table 4: Starting Development Times for 510-Pyro Developer (1:100 Dilution at 20°C/68°F)

Development Time

Film ISO/ASA )
(minutes)

lIford FP4+ 125 8

lIford HP5+ 400 10

Kodak Tri-X 400 400 9

Kodak T-MAX 100 100 7

Kodak T-MAX 400 400 9

Fujifilm Acros 100 100 8

Data compiled from various sources. Times are approximate and should be adjusted based on
testing.

Experimental Protocols
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Materials:

Distilled Water

e Metol

» Sodium Bisulfite

» Pyrogallol

e Sodium Metaborate (Kodalk)

o Graduated cylinders

e Stirring rod

o Storage bottles (amber glass recommended)

e Scale (accurate to 0.19)

o Personal Protective Equipment (gloves, safety glasses, lab coat)

Procedure for Stock Solution A:

Measure 750 ml of distilled water at approximately 52°C (125°F).

Slowly add 10g of Metol while stirring until fully dissolved.

Add 20g of Sodium Bisulfite and stir until dissolved.

Add 100g of Pyrogallol and stir until dissolved. The solution will turn a pale straw color.

Add cold distilled water to bring the total volume to 1000 ml.

Transfer the solution to a tightly capped, amber glass bottle for storage.

Procedure for Stock Solution B:

e Measure 700 ml of distilled water.
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e Slowly add 300g of Sodium Metaborate while stirring. The reaction is endothermic and the
solution will become cold. Continue stirring until fully dissolved.

e Add distilled water to bring the total volume to 1000 ml.

o Transfer the solution to a tightly capped storage bottle.

Materials:

PMK Stock Solutions A and B

e Exposed black and white film

e Developing tank and reels

o Graduated cylinders

e Timer

e Thermometer

o Stop bath (optional, water can be used)

o Fixer

o Wetting agent

e Running water for washing

Procedure:

o Prepare Working Solution: In a well-ventilated area, prepare the working developer solution
just before use. For a standard 1+2+100 dilution, mix 1 part of Stock Solution A, 2 parts of
Stock Solution B, and 100 parts of water. For example, to make 300ml of working solution,
use 3ml of A, 6ml of B, and 291ml of water.

» Bring to Temperature: Adjust the temperature of the working solution to the desired level
(e.g., 21°C/70°F) using a water bath.
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Pre-soak (Optional but Recommended): Some protocols recommend pre-soaking the film in
water for 1-5 minutes to ensure even development.

Development: Pour the developer into the tank and start the timer. Agitate continuously for
the first 30 seconds, then for 10 seconds every minute. Agitation protocols can be varied to
control contrast.

Stop Bath: After the development time has elapsed, pour out the developer and pour in the
stop bath (or water). Agitate for 30-60 seconds.

Fixing: Pour out the stop bath and add the fixer. Fix for the time recommended by the fixer
manufacturer, typically 5-10 minutes.

Washing: Wash the film in running water for 20-30 minutes.
Final Rinse: Use a final rinse with a wetting agent to prevent drying marks.

Drying: Hang the film to dry in a dust-free environment.

Visualizations
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Caption: Workflow for preparing and using a two-part pyrogallol developer.
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Caption: Key chemical components and their roles in a pyrogallol developer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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